Cas no 94006-29-8 (Phenol,4,4'-(1-methylethylidene)bis-, barium salt (2:1)(9CI))

• Product Name: Phenol,4,4'-(1-methylethylidene)bis-, barium salt (2:1)(9CI)
• CAS No: 94006-29-8
• MF: C₁₅H₁₄BaO₂
• MW: 363.597460269928
• CID: 819320
• PubChem ID: 44150080
• Update Time: 2025-04-19

Phenol,4,4'-(1-methylethylidene)bis-, barium salt (2:1)(9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(1-methylethylidene)bis-, barium salt (2:1)(9CI)
• barium(2+) 4,4'-isopropylidenebisphenolate
• barium(2+),4-[2-(4-oxidophenyl)propan-2-yl]phenolate
• 94006-29-8
• EINECS 301-365-1
• NS00091092
• DTXSID90240211

• Inchi： 1S/C15H16O2.Ba/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12;/h3-10,16-17H,1-2H3;/q;+2/p-2
• InChI Key： BEJJHZGDNWWKHM-UHFFFAOYSA-L
• SMILES： [Ba+2].[O-]C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)[O-]

Computed Properties

• Exact Mass: 364.004627g/mol
• Monoisotopic Mass: 364.004627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1Ų